Cas no 869343-48-6 (5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-48-6
• MF: C₁₈H₂₂BrN₅OS
• MW: 436.369181156158
• CID: 5915357
• PubChem ID: 16807734
• Update Time: 2025-05-19

5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(3-bromophenyl)-(4-ethylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((3-bromophenyl)(4-ethylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000018066-1
• 5-[(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024614880
• F1866-0407
• 869343-48-6
• VU0489628-1
• SR-01000018066
• 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H22BrN5OS/c1-3-22-7-9-23(10-8-22)15(13-5-4-6-14(19)11-13)16-17(25)24-18(26-16)20-12(2)21-24/h4-6,11,15,25H,3,7-10H2,1-2H3
• InChI Key： HJRSIQABHIOHRQ-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Br)=C3)N3CCN(CC)CC3)=C(O)N12

Computed Properties

• Exact Mass: 435.07284g/mol
• Monoisotopic Mass: 435.07284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-48-6)

5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-48-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical framework and potential biological activities. This compound belongs to the triazolo-thiazole class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including a brominated phenyl ring and an ethylpiperazine moiety, suggests that this molecule may exhibit a range of interactions with biological targets.

The chemical structure of 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol incorporates several key features that make it an attractive candidate for further investigation. The bromophenyl group is known to enhance binding affinity in many drug candidates by increasing lipophilicity and facilitating interactions with aromatic residues in protein targets. Additionally, the piperazine ring is a common pharmacophore found in numerous therapeutic agents, particularly those targeting central nervous system (CNS) disorders and psychiatric conditions. The triazolo-thiazole core further contributes to the compound's potential by providing a rigid scaffold that can optimize binding geometry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their ability to modulate complex biological pathways. The triazolo[3,2-b][1,3]thiazole scaffold has been particularly studied for its potential applications in anticancer therapy. Several derivatives of this core structure have shown promising activity against various cancer cell lines by inhibiting key enzymes involved in cell proliferation and survival. For instance, research has demonstrated that modifications at the 6-position of the thiazole ring can significantly enhance cytotoxic effects while maintaining selectivity against normal cells.

The 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl substituents in this compound may play a crucial role in its pharmacological profile. The bromine atom on the phenyl ring can serve as a handle for further derivatization or cross-coupling reactions, allowing chemists to explore new analogs with tailored properties. Meanwhile, the ethylpiperazine moiety is known to interact with serotonin and dopamine receptors, making it a valuable component for drugs targeting neurological disorders such as depression and schizophrenia.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have suggested that this molecule may bind effectively to enzymes such as tyrosine kinase receptors and ion channels implicated in various diseases. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for further validation.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves constructing the triazolo-thiazole core followed by functionalization at multiple positions. Techniques such as Buchwald-Hartwig coupling for C-N bond formation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired architecture with high yield and purity. Optimizing reaction conditions is crucial to minimize side products and ensure scalability for potential industrial applications.

From a regulatory perspective, 5-(3-bromophenyl)(4-ethylpiperazin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol must undergo rigorous testing to demonstrate safety and efficacy before being considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate its pharmacokinetic properties and potential toxicity profiles. These studies provide critical data for regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) when reviewing drug submissions.

The potential applications of this compound extend beyond oncology and CNS disorders. Emerging research suggests that it may also have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its structural features make it a viable candidate for developing kinase inhibitors used in treating inflammatory diseases or autoimmune conditions where abnormal signaling plays a key role.

In conclusion,5-(3-bromophenyl)(4-et h y lpiperazin - 1 - ylm eth y l - 2 - me th y l - 1 , 2 , 4 - tri azo lo [ 3 , 2 - b ] [ 1 , 3 ] thi az ol - 6 - ol (CAS No. 869343 -48 -6) represents an intriguing molecule with multifaceted potential in pharmaceutical research. Its unique structural composition combined with promising preclinical data makes it a valuable asset in the quest for novel therapeutic agents targeting various human diseases.